Cas no 99777-22-7 ([2-(Hydroxymethyl)-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)oxan-4-yl] tetradecanoate)

• Product Name: [2-(Hydroxymethyl)-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)oxan-4-yl] tetradecanoate
• CAS No: 99777-22-7
• MF: C₄₈H₉₂NO₁₁P
• MW: 890.217957496643
• CID: 1003021
• Update Time: 2023-08-03

[2-(Hydroxymethyl)-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)oxan-4-yl] tetradecanoate Chemical and Physical Properties

Names and Identifiers

• GLA 40
• D-Glucitol, 1,5-anhydro-2-deoxy-2-((1-oxo-3-((1-oxotetradecyl)oxy)tetradecyl)amino)-, 4-(dihydrogen phosphate) 3-tetradecanoate
• 1,5-Anhydro-2-deoxy-2-{[1-hydroxy-3-(tetradecanoyloxy)tetradecylidene]amino}-4-O-phosphono-3-O-tetradecanoylhexitol
• [2-(Hydroxymethyl)-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)oxan-4-yl] tetradecanoate

• Inchi： 1S/C48H92NO11P/c1-4-7-10-13-16-19-21-24-27-30-33-36-45(52)58-41(35-32-29-26-23-18-15-12-9-6-3)38-44(51)49-42-40-57-43(39-50)48(60-61(54,55)56)47(42)59-46(53)37-34-31-28-25-22-20-17-14-11-8-5-2/h41-43,47-48,50H,4-40H2,1-3H3,(H,49,51)(H2,54,55,56)
• InChI Key： DAJVWAYAPWDUTO-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C(CO)OCC(C1OC(CCCCCCCCCCCCC)=O)NC(CC(CCCCCCCCCCC)OC(CCCCCCCCCCCCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 61
• Rotatable Bond Count: 44
• Complexity: 1120
• Topological Polar Surface Area: 178